Cas no 941939-72-6 (N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide)

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide structure
941939-72-6 structure
Product Name:N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide
CAS No:941939-72-6
MF:C18H19N3O5S
MW:389.425563097
CID:5506068
PubChem ID:7636348
Update Time:2023-11-22

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • VU0499044-1
    • F2784-1511
    • AKOS024467052
    • N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzenesulfonamide
    • 941939-72-6
    • N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
    • N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide
    • N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide
    • Inchi: 1S/C18H19N3O5S/c1-13-5-6-14(12-17(13)20-11-3-2-4-18(20)22)19-27(25,26)16-9-7-15(8-10-16)21(23)24/h5-10,12,19H,2-4,11H2,1H3
    • InChI Key: ABIVRBDDQXJBRE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(C)=C(C=1)N1C(CCCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 389.10454189g/mol
  • Monoisotopic Mass: 389.10454189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 121Ų

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2784-1511-2μmol
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2784-1511-5μmol
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2784-1511-10μmol
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2784-1511-20μmol
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2784-1511-1mg
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2784-1511-2mg
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2784-1511-3mg
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2784-1511-4mg
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2784-1511-5mg
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2784-1511-10mg
N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzene-1-sulfonamide
941939-72-6 90%+
10mg
$79.0 2023-05-16

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzene-1-sulfonamide Related Literature

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd